trans-2-Phenylcyclopropylamine trans-2-Phenylcyclopropylamine Tranylcypromine is a nonhydrazine monoamine oxidase inhibitor (MAO inhibitor) used in therapy of severe depression. Tranylcypromine therapy is associated with rare instances of clinically apparent acute liver injury.
Tranylcypromine, also known as parnate or parnic acid, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Tranylcypromine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tranylcypromine has been detected in multiple biofluids, such as urine and blood. Within the cell, tranylcypromine is primarily located in the cytoplasm. Tranylcypromine is a potentially toxic compound.
A propylamine formed from the cyclization of the side chain of amphetamine. This monoamine oxidase inhibitor is effective in the treatment of major depression, dysthymic disorder, and atypical depression. It also is useful in panic and phobic disorders. (From AMA Drug Evaluations Annual, 1994, p311)
Brand Name: Vulcanchem
CAS No.: 155-09-9
VCID: VC0092988
InChI: InChI=1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2/t8-,9+/m0/s1
SMILES: C1C(C1N)C2=CC=CC=C2
Molecular Formula: C9H11N
Molecular Weight: 133.19 g/mol

trans-2-Phenylcyclopropylamine

CAS No.: 155-09-9

Main Products

VCID: VC0092988

Molecular Formula: C9H11N

Molecular Weight: 133.19 g/mol

trans-2-Phenylcyclopropylamine - 155-09-9

CAS No. 155-09-9
Product Name trans-2-Phenylcyclopropylamine
Molecular Formula C9H11N
Molecular Weight 133.19 g/mol
IUPAC Name (1R,2S)-2-phenylcyclopropan-1-amine
Standard InChI InChI=1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2/t8-,9+/m0/s1
Standard InChIKey AELCINSCMGFISI-DTWKUNHWSA-N
Isomeric SMILES C1[C@H]([C@@H]1N)C2=CC=CC=C2
SMILES C1C(C1N)C2=CC=CC=C2
Canonical SMILES C1C(C1N)C2=CC=CC=C2
Appearance Solid powder
Boiling Point 79-80 °C @ 1.5-1.6 mm Hg
Colorform Liquid
Melting Point 79-80 °C at 1.50E+00 mm Hg
Physical Description Solid
Description Tranylcypromine is a nonhydrazine monoamine oxidase inhibitor (MAO inhibitor) used in therapy of severe depression. Tranylcypromine therapy is associated with rare instances of clinically apparent acute liver injury.
Tranylcypromine, also known as parnate or parnic acid, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Tranylcypromine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tranylcypromine has been detected in multiple biofluids, such as urine and blood. Within the cell, tranylcypromine is primarily located in the cytoplasm. Tranylcypromine is a potentially toxic compound.
A propylamine formed from the cyclization of the side chain of amphetamine. This monoamine oxidase inhibitor is effective in the treatment of major depression, dysthymic disorder, and atypical depression. It also is useful in panic and phobic disorders. (From AMA Drug Evaluations Annual, 1994, p311)
Shelf Life STABLE IN LIGHT, HEAT & IN AIR /SULFATE/
Solubility 1.49e+00 g/L
Synonyms Jatrosom
Parnate
Sulfate, Tranylcypromine
trans 2 Phenylcyclopropylamine
trans-2-Phenylcyclopropylamine
Transamine
Tranylcypromine
Tranylcypromine Sulfate
PubChem Compound 19493
Last Modified Nov 11 2021
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